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1,2,3,4-Tetrahydro-2,6-

naphthyridine dihydrochloride

Cat. No.: B1428518 Get Quote

Introduction
Naphthyridines are a class of heterocyclic aromatic compounds characterized by a molecular

structure consisting of two fused pyridine rings.[1][2][3] There are six possible positional

isomers, each differing by the location of the two nitrogen atoms within the bicyclic framework.

[1][2][3] This seemingly subtle structural variation gives rise to a remarkable diversity in their

physicochemical properties and, consequently, their biological activities. In the realm of

medicinal chemistry, the naphthyridine core is considered a "privileged scaffold," a testament to

its recurring presence in a multitude of biologically active compounds.[4][5][6] Derivatives of

these isomers have been shown to exhibit a broad spectrum of pharmacological effects,

including antimicrobial, anticancer, antiviral, and anti-inflammatory properties, making them a

fertile ground for drug discovery and development.[1][7][8] This guide provides a

comprehensive technical overview of the biological activities of various naphthyridine isomers,

delving into their mechanisms of action, structure-activity relationships, and the experimental

methodologies used to evaluate their therapeutic potential.

Chapter 1: The Naphthyridine Isomers: A Structural
Overview
The six isomers of naphthyridine are 1,5-naphthyridine, 1,6-naphthyridine, 1,7-naphthyridine,

1,8-naphthyridine, 2,6-naphthyridine, and 2,7-naphthyridine. The position of the nitrogen atoms
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profoundly influences the electron distribution within the aromatic system, which in turn affects

the molecule's ability to interact with biological targets such as enzymes and receptors.
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-Naphthyridine 1,6-Naphthyridine 1,7-Naphthyrid

-Naphthyridine 2,6-Naphthyridine 2,7-Naphthyrid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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